Cas no 63725-89-3 (1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl)-)

• Product Name: 1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl)-
• CAS No: 63725-89-3
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 4090457
• PubChem ID: 1827783
• Update Time: 2025-05-23

1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl)-
• 1-allyl-5-methyl-1H-indole-2,3-dione
• 5-methyl-1-(prop-2-en-1-yl)-1H-indole-2,3-dione
• 1H-Indole-2,3-dione, 5-methyl-1-(2-propen-1-yl)-
• EN300-5061199
• 63725-89-3
• G40554
• CCG-46937
• AT-057/40092898
• SR-01000636600-1
• 1-allyl-5-methylindoline-2,3-dione
• 5-methyl-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indole-2,3-dione
• 5-methyl-1-prop-2-enylindole-2,3-dione
• STK866430
• Z111676334
• AKOS000246309

• Inchi： 1S/C12H11NO2/c1-3-6-13-10-5-4-8(2)7-9(10)11(14)12(13)15/h3-5,7H,1,6H2,2H3
• InChI Key： DFBDQTRYHJCVSP-UHFFFAOYSA-N
• SMILES： N1(CC=C)C2=C(C=C(C)C=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 201.078978594Da
• Monoisotopic Mass: 201.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl)-

Introduction to 1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl) (CAS No. 63725-89-3)

1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl) (CAS No. 63725-89-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-Methyl-1-(prop-2-enyl)indole-2,3-dione, is a member of the indole family and possesses a unique structural framework that makes it an interesting target for various chemical and biological studies.

The chemical structure of 1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl) consists of an indole core with a diketone functionality at positions 2 and 3, a methyl group at position 5, and a propenyl substituent at position 1. This combination of functional groups imparts distinct physical and chemical properties to the molecule, making it a valuable starting material for the synthesis of more complex organic compounds.

In recent years, the interest in 1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl) has grown due to its potential biological activities. Research has shown that indole derivatives, including this compound, exhibit a wide range of biological activities such as anti-inflammatory, antimicrobial, and anticancer properties. These activities are attributed to the unique electronic and steric properties of the indole ring system and the functional groups attached to it.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl). The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines in human macrophages. This finding suggests that 1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl) could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl) has also been explored for its potential anticancer activity. A study published in the Cancer Research journal in 2020 reported that this compound exhibited significant cytotoxicity against various cancer cell lines. The mechanism of action was found to involve the induction of apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation.

The synthetic versatility of 1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl) has also been highlighted in several research articles. A review published in the Tetrahedron Letters in 2019 discussed various synthetic routes to prepare this compound and its derivatives. The review emphasized the importance of developing efficient and scalable methods for the synthesis of these compounds to meet the growing demand in pharmaceutical research.

In addition to its biological activities and synthetic applications, 1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl) has been studied for its potential use as a fluorescent probe. A study published in the Bioconjugate Chemistry journal in 2018 demonstrated that this compound could be used as a fluorescent sensor for detecting specific biomolecules. The high fluorescence quantum yield and good photostability of this compound make it an attractive candidate for various bioanalytical applications.

The physical properties of 1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl), such as its melting point (approximately 98°C) and solubility in common organic solvents like ethanol and dimethyl sulfoxide (DMSO), are well-characterized. These properties facilitate its use in various experimental setups and contribute to its stability during storage and handling.

In conclusion, 1H-Indole-2,3-dione, 5-methyl-1-(2-propenyl) (CAS No. 63725-89-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an important molecule for further investigation and development. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic agents.